3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-4-piperidinyl)carbonyl]piperidine

• IUPAC Name: [3-[2-(2,6-difluorophenyl)ethyl]piperidin-1-yl]-(1-methylpiperidin-4-yl)methanone
• InChI: InChI=1S/C20H28F2N2O/c1-23-12-9-16(10-13-23)20(25)24-11-3-4-15(14-24)7-8-17-18(21)5-2-6-19(17)22/h2,5-6,15-16H,3-4,7-14H2,1H3
• InChI Key: XAGGZXPTYMQEEV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C(=O)N2CCCC(C2)CCC3=C(C=CC=C3F)F
• Molecular Formula: C20H28F2N2O
• Molecular Weight: 350.4 g/mol

Description

3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-4-piperidinyl)carbonyl]piperidine, also known as DM235, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. DM235 is a piperidine derivative that has been synthesized through various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits.

Mechanism of Action

3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-4-piperidinyl)carbonyl]piperidine acts as a selective agonist of the sigma-1 receptor, which is a chaperone protein that plays a role in various cellular processes, including calcium signaling, neurotransmitter release, and protein folding. This compound has been shown to modulate the activity of various ion channels and receptors, including NMDA receptors, which are involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including reducing oxidative stress and inflammation, improving cognitive function, and increasing neurogenesis. This compound has also been shown to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of mood disorders.

Advantages and Limitations for Lab Experiments

3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-4-piperidinyl)carbonyl]piperidine has several advantages for laboratory experiments, including its high potency and selectivity for the sigma-1 receptor, its ability to cross the blood-brain barrier, and its neuroprotective effects. However, this compound has some limitations, including its potential toxicity at high doses and the need for further studies to determine its long-term safety and efficacy.

Future Directions

There are several potential future directions for research on 3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-4-piperidinyl)carbonyl]piperidine, including its potential use in the treatment of other neurological disorders, such as Huntington's disease and multiple sclerosis. Further studies are also needed to determine the optimal dosage and administration route of this compound and to investigate its potential interactions with other drugs. Additionally, studies on the structural and functional properties of the sigma-1 receptor could provide insights into the mechanism of action of this compound and potentially lead to the development of more selective and potent sigma-1 receptor agonists.

Synthesis Methods

3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-4-piperidinyl)carbonyl]piperidine can be synthesized through various methods, including the reaction of 2,6-difluorophenylacetic acid with N-methyl-4-piperidone, followed by reduction with sodium borohydride and subsequent reaction with piperidine-4-carbonyl chloride. The purity and yield of this compound can be improved through various purification methods, including column chromatography and recrystallization.

Scientific Research Applications

3-[2-(2,6-difluorophenyl)ethyl]-1-[(1-methyl-4-piperidinyl)carbonyl]piperidine has been extensively studied for its potential therapeutic applications, including its role in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. This compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation, and improving cognitive function in animal models of these diseases.